4-(4-formylphenoxy)butanoic Acid
Cat. No. B1273460
M. Wt: 208.21 g/mol
InChI Key: GKECISRCTNHSNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4]([CH2:5][CH2:6][CH2:7][O:8][c:9]1[cH:10][cH:11][c:12]([CH:15]=[O:16])[cH:13][cH:14]1)=[O:17].[CH3:20][OH:21].[Na+:19].[OH-:18]>>[O:3]=[C:4]([CH2:5][CH2:6][CH2:7][O:8][c:9]1[cH:10][cH:11][c:12]([CH:15]=[O:16])[cH:13][cH:14]1)[OH:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CCCOc1ccc(C=O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1ccc(OCCCC(=O)O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
